Cas no 1259915-01-9 ((R)-1-(3-(METHYLSULFONYL)PHENYL)PENTAN-1-AMINE HCL)

• Product Name: (R)-1-(3-(METHYLSULFONYL)PHENYL)PENTAN-1-AMINE HCL
• CAS No: 1259915-01-9
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 5691848
• PubChem ID: 145708790
• Update Time: 2023-10-13

(R)-1-(3-(METHYLSULFONYL)PHENYL)PENTAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• 1259915-01-9
• (R)-1-(3-(METHYLSULFONYL)PHENYL)PENTAN-1-AMINEHCL
• (R)-1-(3-(METHYLSULFONYL)PHENYL)PENTAN-1-AMINE HCL
• Benzenemethanamine, α-butyl-3-(methylsulfonyl)-, (αR)-

• Inchi： 1S/C12H19NO2S/c1-3-4-8-12(13)10-6-5-7-11(9-10)16(2,14)15/h5-7,9,12H,3-4,8,13H2,1-2H3/t12-/m1/s1
• InChI Key： VJOLWKVOXVESGB-GFCCVEGCSA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@@H](CCCC)N)(=O)=O

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 405.4±37.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)